
A Comparative Guide to Magnetostrictive
Materials: Terfenol-D vs. Galfenol

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Iron;terbium

Cat. No.: B15486611 Get Quote

A comprehensive analysis of two leading magnetostrictive materials, Terfenol-D and Galfenol,

reveals a trade-off between giant magnetostrictive strain and mechanical robustness. This

guide provides researchers, scientists, and engineers with a detailed comparison of their

performance, supported by experimental data and methodologies, to inform material selection

for advanced applications.

Terfenol-D, an alloy of terbium, dysprosium, and iron, has long been the benchmark for

magnetostrictive materials due to its exceptionally large strain response to magnetic fields.[1]

[2] In contrast, Galfenol, an iron-gallium alloy, has emerged as a promising alternative, offering

superior mechanical properties and workability, albeit with a lower magnetostrictive output.[3][4]

This guide delves into a quantitative comparison of these two materials, outlining their key

characteristics and the experimental protocols used to determine them.

Performance Comparison at a Glance
The selection between Terfenol-D and Galfenol hinges on the specific requirements of an

application. Terfenol-D is the material of choice when the primary need is to maximize strain

and displacement.[1][3] Conversely, Galfenol is favored in applications demanding greater

durability, tensile strength, and ease of manufacturing.[3][4] The following tables summarize the

key magnetostrictive and mechanical properties of these two materials.
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Property Terfenol-D Galfenol

Composition Tb₀.₃Dy₀.₇Fe₂ Fe₈₁.₆Ga₁₈.₄

Saturation Magnetostriction

(ppm)
~2000[1] 200 - 400[5][6]

Magnetic Field for Saturation

(kA/m)
~160[5] < 24[6]

Curie Temperature (°C) ~380[1] ~700[6]

Mechanical Properties
Property Terfenol-D Galfenol

Young's Modulus (GPa) 25 - 35[7] 72.4 - 86.3[8]

Tensile Strength (MPa) 28[7] 348 - 370[8]

Compressive Strength (MPa) 700[7] -

Ductility Low (Brittle)[2] High (Ductile)[3]

Machinability Difficult Good[3]

Weldability No Yes[3]

Experimental Protocols
The characterization of magnetostrictive materials involves precise measurements of their

mechanical and magnetic responses. The following sections detail the common experimental

methodologies used to obtain the data presented in this guide.

Measurement of Magnetostriction
Two primary methods for quantifying the magnetostrictive strain are the strain gauge technique

and X-ray diffraction.

The strain gauge method is a widely used technique for measuring the change in a material's

length in response to a magnetic field.[9][10]
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Experimental Setup Measurement Procedure
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A strain gauge, a resistive sensor whose resistance changes with applied strain, is bonded to

the surface of the magnetostrictive material sample.[9] The sample is placed within a solenoid

or between the poles of an electromagnet to apply a controlled magnetic field. The strain gauge

is incorporated into a Wheatstone bridge circuit to accurately measure small changes in
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resistance. As the magnetic field is varied, the magnetostrictive material deforms, causing a

change in the resistance of the strain gauge. This change in resistance is measured and

converted to a strain value using the gauge factor of the strain gauge.

X-ray diffraction provides a non-contact method to measure magnetostriction by observing

changes in the crystal lattice of the material.[11][12]

Experimental Setup Measurement Procedure
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The magnetostrictive sample is mounted on a goniometer within an X-ray diffractometer. An

initial XRD pattern is collected without an applied magnetic field to determine the initial lattice

parameters. A magnetic field is then applied to the sample, and a second XRD pattern is
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collected. The magnetostrictive strain causes a shift in the positions of the diffraction peaks. By

analyzing this shift and applying Bragg's Law, the change in the interplanar spacing of the

crystal lattice can be calculated, which corresponds to the magnetostrictive strain.

Logical Relationships and Applications
The distinct properties of Terfenol-D and Galfenol dictate their suitability for different

applications.

Materials

Key Properties
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Click to download full resolution via product page

The giant magnetostriction of Terfenol-D makes it ideal for actuators and transducers where

large displacements are critical, such as in sonar systems and precision positioning devices.

[13] However, its brittle nature requires careful handling and often necessitates its use under

compressive pre-stress.[2]

In contrast, Galfenol's ductility, high tensile strength, and machinability make it suitable for

applications requiring robust performance in demanding environments.[3] These include
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sensors for torque and vibration, as well as energy harvesting devices that can withstand

mechanical shock and fatigue.[14] The ability to be welded and formed into various shapes

further expands its potential applications.[3]

In conclusion, both Terfenol-D and Galfenol are powerful magnetostrictive materials with unique

advantages. A thorough understanding of their respective properties and the experimental

methods used to characterize them is crucial for selecting the optimal material to drive

innovation in a wide range of scientific and industrial fields.
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To cite this document: BenchChem. [A Comparative Guide to Magnetostrictive Materials:
Terfenol-D vs. Galfenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486611#terfenol-d-vs-galfenol-magnetostriction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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